2-naphthyl (4-fluorophenoxy)acetate

• IUPAC Name: naphthalen-2-yl 2-(4-fluorophenoxy)acetate
• InChI: InChI=1S/C18H13FO3/c19-15-6-9-16(10-7-15)21-12-18(20)22-17-8-5-13-3-1-2-4-14(13)11-17/h1-11H,12H2
• InChI Key: DWEZICKLNQRTLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C18H13FO3
• Molecular Weight: 296.3 g/mol

Description

2-naphthyl (4-fluorophenoxy)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a derivative of naphthalene, a polycyclic aromatic hydrocarbon that is widely used in the chemical industry. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 2-naphthyl (4-fluorophenoxy)acetate is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that are involved in various cellular processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells and reduce the production of inflammatory mediators. In addition, it has been shown to have antioxidant properties and can protect cells from oxidative damage. In vivo studies have shown that it can reduce inflammation and pain in animal models of arthritis and other inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-naphthyl (4-fluorophenoxy)acetate in lab experiments is its availability and low cost. It can be synthesized using relatively simple methods and is commercially available. In addition, it has been shown to have low toxicity and can be used at relatively high concentrations without causing significant harm to cells or animals. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-naphthyl (4-fluorophenoxy)acetate. One area of research is the development of more efficient synthesis methods that can produce the compound in larger quantities and with higher purity. Another area of research is the investigation of its potential applications in drug development and materials science. In addition, further studies are needed to fully understand its mechanism of action and physiological effects, as well as its potential toxicity and side effects.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It can be synthesized using various methods and has been shown to have various biochemical and physiological effects. While there are limitations to its use in lab experiments, it remains a promising compound for future research.

Synthesis Methods

The synthesis of 2-naphthyl (4-fluorophenoxy)acetate involves the reaction of 2-naphthol with 4-fluorophenol in the presence of an acid catalyst. The resulting intermediate is then reacted with acetic anhydride to produce the final product. This method has been optimized to obtain a high yield of the compound with minimal impurities.

Scientific Research Applications

2-naphthyl (4-fluorophenoxy)acetate has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In materials science, it has been used as a precursor for the synthesis of functional materials such as liquid crystals and polymers. In addition, it has been studied for its potential applications in organic electronics and optoelectronics.